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Compound of Interest

Compound Name: 1-Pentadecanol

CAS No.: 31389-11-4

Cat. No.: B10829556

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the proper disposal of

1-Pentadecanol, fostering a culture of safety and environmental responsibility.

Immediate Safety and Handling Precautions
While some safety data sheets (SDS) classify 1-Pentadecanol as a non-hazardous substance,

others indicate it can be harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, a conservative approach is recommended, treating it with caution to

minimize exposure and environmental impact.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves. Always inspect gloves prior to use and use proper

glove removal technique to avoid skin contact.

Eye Protection: Use safety glasses or goggles.
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Lab Coat: A standard lab coat is recommended to prevent skin contact.

Handling:

Avoid generating dust when handling the solid form of 1-Pentadecanol.

Ensure adequate ventilation in the handling area.

Do not eat, drink, or smoke when using this product.[1]

Spill & Emergency Procedures
In the event of a spill:

Evacuate: If the spill is large, evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover drains to prevent the chemical from entering the sewer system.

Clean-up: For solid 1-Pentadecanol, carefully sweep or scoop the material to avoid creating

dust. Place the collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the affected area thoroughly.

Operational Disposal Plan
Disposal of 1-Pentadecanol must be carried out in accordance with all federal, state, and local

regulations. Chemical waste is regulated by the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA).[3][4] It is illegal to dispose of chemical

waste in the regular trash or down the sanitary sewer without explicit permission from your

institution's Environmental Health and Safety (EHS) department.[3]

Step-by-Step Disposal Protocol:
Waste Characterization: Due to the noted aquatic toxicity, 1-Pentadecanol waste should be

managed as a hazardous waste, specifically as a substance that is toxic to aquatic life.[1][2]

Containerization:
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Keep 1-Pentadecanol waste in its original container whenever possible.

If the original container is not usable, transfer the waste to a compatible, leak-proof

container that can be securely sealed.

Do not mix 1-Pentadecanol waste with other chemical waste streams.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]

The label must include:

Full chemical name: "1-Pentadecanol" (no abbreviations or formulas).[3]

The quantity of waste in the container.

The date of waste generation.[3]

The location of origin (e.g., building and room number).[3]

The name and contact information of the principal investigator.[3]

Appropriate hazard pictograms (e.g., for environmental hazard).[3]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Disposal Request:

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste.

You may be required to complete a hazardous waste information form.[3]

Record Keeping:
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Maintain accurate records of the amount of 1-Pentadecanol waste generated and its

disposal date.

Quantitative Data Summary
Property Value Citation

CAS Number 629-76-5

Physical State Solid [5][6]

Flash Point 74 °C (165 °F) - closed cup [5]

Water Solubility Insoluble [2]

Hazard Classification

May be harmful if swallowed;

Very toxic to aquatic life with

long lasting effects.

[1][2]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 1-Pentadecanol.
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Caption: Decision workflow for the proper disposal of 1-Pentadecanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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